UNC3230

• CAS No.: 1031602-63-7
• Product Name: UNC3230
• Molecular Formula: C17H20N4O2S
• Molecular Weight: 344.43
• IUPAC Name: 2-anilino-5-(cyclohexanecarbonylamino)-1,3-thiazole-4-carboxamide
• Standard InChI: InChI=1S/C17H20N4O2S/c18-14(22)13-16(21-15(23)11-7-3-1-4-8-11)24-17(20-13)19-12-9-5-2-6-10-12/h2,5-6,9-11H,1,3-4,7-8H2,(H2,18,22)(H,19,20)(H,21,23)
• Standard InChIKey: RZCNASHHHSKTGP-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)C(=O)NC2=C(N=C(S2)NC3=CC=CC=C3)C(=O)N
• Appearance: Solid powder
• Description: UNC3230 is a selective inhibitor of lipid kinase PIP5K1C. It acts by lowering PIP2 levels in DRG neurons and attenuating hypersensitivity.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: UNC3230; UNC-3230; UNC 3230
• Reference: 1: Wright BD, Simpson C, Stashko M, Kireev D, Hull-Ryde EA, Zylka MJ, Janzen WP. Development of a High-Throughput Screening Assay to Identify Inhibitors of the Lipid Kinase PIP5K1C. J Biomol Screen. 2015 Jun;20(5):655-62. doi: 10.1177/1087057114564057. Epub 2014 Dec 22. PubMed PMID: 25534829; PubMed Central PMCID: PMC4610143.; 2: Wright BD, Loo L, Street SE, Ma A, Taylor-Blake B, Stashko MA, Jin J, Janzen WP, Frye SV, Zylka MJ. The lipid kinase PIP5K1C regulates pain signaling and sensitization. Neuron. 2014 May 21;82(4):836-47. doi: 10.1016/j.neuron.2014.04.006. PubMed PMID: 24853942; PubMed Central PMCID: PMC4074510.
• PubChem Compound: 46355372
• Last Modified: Nov 11 2021